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Compound of Interest

Compound Name: Hoechst 33258

Cat. No.: B7802900 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Hoechst 33258 is a cell-permeant, blue-fluorescent dye that specifically binds to the minor

groove of double-stranded DNA, with a preference for adenine-thymine (AT) rich regions.[1][2]

[3] This property makes it an invaluable tool for visualizing cell nuclei and assessing DNA

content in both live and fixed cells.[3][4][5] Its applications are widespread, ranging from

fluorescence microscopy and flow cytometry to cell cycle analysis and apoptosis detection.[3]

[6][7] Proper preparation of working solutions from a concentrated stock is critical for achieving

optimal and reproducible staining results. These application notes provide a comprehensive

guide to the preparation, storage, and application of Hoechst 33258 working solutions.

Quantitative Data Summary
For ease of reference, the key quantitative data for Hoechst 33258 are summarized in the

table below.
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Property Value References

Molecular Weight
533.88 g/mol (trihydrochloride)

/ 623.96 g/mol (pentahydrate)
[6][8]

Excitation Maximum (with

DNA)
~352 nm [2][6][9][10]

Emission Maximum (with DNA) ~461 nm [2][5][6][11]

Solubility Soluble in water and DMSO [1][11]

Stock Solution Concentration Typically 1 mg/mL to 10 mg/mL [5][6][11][12]

Working Concentration Range 0.1 - 10 µg/mL [3][13]

Experimental Protocols
Materials

Hoechst 33258 powder or a pre-made concentrated stock solution (e.g., 10 mg/mL)

High-purity water (e.g., distilled, deionized, or molecular biology grade) or Dimethyl sulfoxide

(DMSO)

Phosphate-buffered saline (PBS) or appropriate cell culture medium

Sterile microcentrifuge tubes or vials

Pipettes and sterile pipette tips

Vortex mixer

Preparation of a 1 mg/mL Stock Solution
This protocol describes the preparation of a 1 mg/mL stock solution from Hoechst 33258
powder. If you have a pre-made concentrated solution, you can proceed to the next section.

Safety First: Hoechst 33258 is a potential mutagen.[12][14][15][16] Always wear appropriate

personal protective equipment (PPE), including gloves and a lab coat, and work in a well-

ventilated area or a fume hood.
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Weighing: Accurately weigh the desired amount of Hoechst 33258 powder. For a 1 mg/mL

solution, you will need 1 mg of powder for every 1 mL of solvent.

Dissolving:

For an aqueous stock solution: Add the powder to the appropriate volume of high-purity

water.

For a DMSO stock solution: Add the powder to the appropriate volume of DMSO.

Mixing: Vortex the solution thoroughly until the powder is completely dissolved. Gentle

warming may aid in the dissolution of the aqueous solution.[11]

Storage: Store the stock solution in a light-protected container (e.g., an amber vial or a tube

wrapped in aluminum foil) at 2-8°C for up to 6 months.[6][11][12] For long-term storage,

aliquot the stock solution into smaller volumes and store at -20°C for up to one year or

longer.[6][7][11] Avoid repeated freeze-thaw cycles.[17]

Preparation of a Working Solution
The optimal working concentration of Hoechst 33258 can vary depending on the cell type, cell

density, and specific application. A typical starting concentration is 1 µg/mL.

Determine the Required Volume: Calculate the total volume of working solution needed for

your experiment.

Dilution Calculation: Use the formula C1V1 = C2V2 to determine the volume of the stock

solution required.

C1 = Concentration of the stock solution (e.g., 1 mg/mL or 1000 µg/mL)

V1 = Volume of the stock solution to be determined

C2 = Desired final concentration of the working solution (e.g., 1 µg/mL)

V2 = Final volume of the working solution

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b7802900?utm_src=pdf-body
https://www.apexbt.com/hoechst-33258.html
https://biotech.illinois.edu/wp-content/uploads/2025/03/Hoechst-33258-DNA.pdf
https://www.apexbt.com/hoechst-33258.html
https://www.promega.com/~/media/files/products%20and%20services/instruments/detection/tbs%20technical%20support%20docs/s-0110.pdf
https://biotech.illinois.edu/wp-content/uploads/2025/03/Hoechst-33258-DNA.pdf
https://www.interchim.fr/ft/6/61248A.pdf
https://www.apexbt.com/hoechst-33258.html
https://www.medchemexpress.com/Hoechst-33258-analog.html
https://www.benchchem.com/product/b7802900?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7802900?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Example: To prepare 1 mL of a 1 µg/mL working solution from a 1 mg/mL stock: (1000

µg/mL) * V1 = (1 µg/mL) * (1000 µL) V1 = 1 µL

Preparation:

Pipette the desired final volume of diluent (e.g., PBS or cell culture medium) into a sterile

tube.

Add the calculated volume of the Hoechst 33258 stock solution to the diluent.

Vortex gently to mix.

Use: The working solution should be prepared fresh for each experiment.[12][14][18]

Workflow Diagram
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Workflow for Preparing Hoechst 33258 Working Solution

Stock Solution Preparation

Working Solution Preparation

Weigh Hoechst 33258 Powder

Dissolve in Water or DMSO

Store at 2-8°C or -20°C (Protected from Light)

Calculate Required Volume of Stock Solution

Retrieve Aliquot

Dilute Stock in PBS or Culture Medium

Use Fresh for Staining
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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